Cas no 883797-84-0 (2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide)
883797-84-0 structure
Product Name:2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide
CAS No:883797-84-0
MF:C12H15BrN2O4S
MW:363.227501153946
CID:1067609
PubChem ID:4440821
Update Time:2025-04-20
2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide
- 883797-84-0
- 2-bromo-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide
- 2-bromo-N-(4-morpholin-4-ylsulfonylphenyl)acetamide
- AKOS005348472
- 2-bromo-N-[4-(morpholine-4-sulfonyl)phenyl]acetamide
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- MDL: MFCD02669505
- Inchi: 1S/C12H15BrN2O4S/c13-9-12(16)14-10-1-3-11(4-2-10)20(17,18)15-5-7-19-8-6-15/h1-4H,5-9H2,(H,14,16)
- InChI Key: SUNUGFLCGPWMJJ-UHFFFAOYSA-N
- SMILES: BrCC(NC1C=CC(=CC=1)S(N1CCOCC1)(=O)=O)=O
Computed Properties
- Exact Mass: 361.99359g/mol
- Monoisotopic Mass: 361.99359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 84.1Ų
2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
883797-84-0 (2-Bromo-N-[4-(4-morpholinylsulfonyl)phenyl]-acetamide) Related Products
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